Cas no 1804712-36-4 (4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-fluoropyridine)

• Product Name: 4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-fluoropyridine
• CAS No: 1804712-36-4
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4871916
• Update Time: 2025-05-25

4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C8H4BrF3N2/c9-1-5-4(2-13)3-14-8(12)6(5)7(10)11/h3,7H,1H2
• InChI Key： LZTFOZYONNEKLU-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CN=C(C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-fluoropyridine

Introduction to 4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-fluoropyridine (CAS No. 1804712-36-4)

4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-fluoropyridine, identified by its CAS number 1804712-36-4, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory pathways. The presence of multiple functional groups, including a bromomethyl moiety, a cyano group, and two difluoromethyl substituents, makes it a valuable building block for further chemical modifications and derivatization.

The bromomethyl group at the 4-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. This reactivity is particularly useful in constructing heterocyclic scaffolds that mimic natural products or drug-like entities. Additionally, the electron-withdrawing nature of the cyano group and the electron-donating effect of the difluoromethyl groups influence the electronic properties of the molecule, which can be leveraged to modulate its binding affinity and metabolic stability. The fluoropyridine core itself is known for its stability and compatibility with various synthetic transformations, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in fluorinated compounds due to their unique physicochemical properties, such as increased lipophilicity, metabolic stability, and binding affinity. The incorporation of fluorine atoms into drug candidates has been shown to enhance their pharmacological activity and reduce susceptibility to degradation by enzymatic or chemical processes. Specifically, the difluoromethyl group is a well-documented pharmacophore that improves both pharmacokinetic and pharmacodynamic profiles of small-molecule drugs. For instance, it has been successfully employed in antiviral, anticancer, and anti-inflammatory agents to enhance their efficacy and duration of action.

Current research in the field of medicinal chemistry highlights the importance of fluorinated pyridines as key components in drug discovery programs. A notable example is the development of kinase inhibitors, where fluoropyridine derivatives have demonstrated high selectivity and potency against target enzymes. The structural motif present in 4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-fluoropyridine aligns well with this trend, offering a promising platform for designing novel therapeutic agents. Furthermore, computational studies have indicated that such fluorinated pyridines exhibit favorable interactions with biological targets due to their optimized steric and electronic distributions.

The synthesis of 4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-fluoropyridine involves multi-step organic transformations that highlight its synthetic utility. Typically, it is prepared through a sequence of halogenation reactions on a precursor pyridine derivative followed by functional group interconversions. The use of modern catalytic methods has improved the efficiency and scalability of these synthetic routes, allowing for large-scale production when required. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been explored to introduce additional substituents or modify existing ones with high precision.

The biological activity of derivatives derived from 4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-fluoropyridine has been extensively studied in recent years. Researchers have synthesized various analogs to evaluate their potential as leads for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary results suggest that certain modifications at the 3- and 5-positions can significantly enhance binding affinity to specific receptors or enzymes involved in these conditions. Similarly, agrochemical applications have also been explored, where fluorinated pyridines exhibit potent activity against pests while maintaining environmental safety.

The impact of fluorination on the electronic properties of heterocyclic compounds like pyridines is another area of active investigation. Density functional theory (DFT) calculations have been employed to elucidate how fluorine atoms influence molecular orbitals and reactivity patterns. These studies provide valuable insights into designing molecules with tailored properties for specific applications. For example, computational modeling has revealed that introducing electron-withdrawing groups like cyano at appropriate positions can enhance binding interactions with biological targets by optimizing charge distribution.

The commercial availability of 4-(Bromomethyl)-5-cyano-3-(difluoromethyl)-2-fluoropyridine (CAS No. 1804712-36-4) has facilitated its adoption in industrial research programs across pharmaceutical companies worldwide. Its role as an intermediate in drug development pipelines underscores its importance as a high-quality chemical building block. As synthetic methodologies continue to evolve toward greater efficiency and sustainability, this compound is likely to remain a cornerstone in innovative research endeavors aimed at addressing unmet medical needs.

Future directions in the study of this compound may include exploring novel synthetic routes that minimize waste generation or employ greener solvents and catalysts. Additionally, expanding its applications into emerging fields such as materials science or nanotechnology could open up new avenues for innovation. The versatility inherent in its structure ensures that it will continue to be a valuable asset for chemists seeking to develop next-generation therapeutics or functional materials.